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Compound of Interest

Compound Name: Methacrylic acid

Cat. No.: B1676352 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Methacrylic Acid

Methacrylic acid (MAA), systematically named 2-methylprop-2-enoic acid, is an organic

compound with the formula CH₂=C(CH₃)CO₂H.[1] It is a colorless, viscous liquid with a

characteristic acrid and repulsive odor.[1][2][3] This α,β-unsaturated monocarboxylic acid is a

crucial monomer produced on a large scale for the synthesis of its esters, most notably methyl

methacrylate (MMA), and polymers like poly(methyl methacrylate) (PMMA).[1][2] It is soluble in

warm water and miscible with most organic solvents.[1][2] Methacrylic acid also occurs

naturally in small quantities in the oil of Roman chamomile.[2][3]

Physical Properties
The physical characteristics of methacrylic acid are summarized in the table below, providing

key data for handling, storage, and application in research and industrial settings.
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Property Value

Molecular Formula C₄H₆O₂

Molecular Weight 86.09 g/mol

Appearance
Clear, colorless liquid or low-melting solid.[2][3]

[4]

Odor Acrid, pungent, repulsive.[1][2][3][4]

Density 1.015 g/cm³ at 20-25°C.[1][3][5][6]

Melting/Freezing Point 14 to 16°C (57 to 61°F).[1][2][3][5][6]

Boiling Point
161 to 163°C (322 to 325°F) at 760 mmHg.[1][3]

[5][6]

Solubility in Water
9% (9800 mg/L) at 20-25°C; soluble in warm

water.[1][7]

Miscibility
Miscible with most organic solvents, including

ethanol and ether.[1][2][8]

pKa

4.65.[4] This indicates it will exist predominantly

in its anionic form in environmental conditions

(pH 5-9).[4]

Vapor Pressure 0.7 - 1 mmHg at 20°C.[1][2][3]

Vapor Density (Air=1) 2.97.[4][9] Vapors are heavier than air.[3][4][9]

Flash Point 67 to 77.2°C (152.6 to 171°F).[1][5][7][9][10]

Autoignition Temperature 400°C (752°F).[7][9][11]

Refractive Index (n20/D) 1.431.[2][6]

Viscosity 1.34 cP at 25°C.[5]

Chemical Properties and Reactivity
Methacrylic acid's chemical behavior is dictated by the presence of two key functional groups:

the carboxylic acid group and the carbon-carbon double bond. This makes it a versatile
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chemical intermediate.

Reactivity and Key Reactions
α,β-Unsaturated Carboxylic Acid Reactions: As an α,β-unsaturated acid, methacrylic acid
undergoes reactions typical of this class. These include Diels-Alder reactions with dienes

and Michael additions.[1][8] It can be reduced by sodium amalgam to isobutyric acid.[1]

Carboxylic Acid Reactions: The carboxylic acid group readily undergoes esterification. Esters

are typically formed through acid-catalyzed condensation with alcohols, alkylation with

specific alkenes, or transesterification.[1][8]

Polymerization: Methacrylic acid readily undergoes polymerization.[2] This reaction is

exothermic and can be initiated by heat, contamination, or free-radical catalysts like

azobisisobutyronitrile (AIBN).[1][2] Uncontrolled polymerization, especially in a closed

container, can be violent and lead to rupture due to the exothermic nature of the reaction.[2]

[4][9] To prevent spontaneous polymerization during storage and transport, inhibitors such as

hydroquinone (HQ) or its monomethyl ether (MEHQ) are added.[2][12] Dissolved oxygen is

essential for these inhibitors to function effectively.[12]

Hazards and Safety
Corrosivity: Methacrylic acid is corrosive to metals and biological tissues.[2][4][9] Direct

contact can cause severe skin burns and eye damage, potentially leading to blindness.[8]

[11][13]

Flammability: It is a combustible liquid and its vapors can form explosive mixtures with air.[2]

[9][13]

Reactivity Hazards: The most significant hazard is its tendency to undergo uncontrolled and

rapid polymerization, which can be explosive.[9][12][13] Freezing should be avoided as it can

lead to inhibitor separation, creating localized regions of pure monomer that can polymerize

hazardously upon thawing.[12]

Experimental Protocols
Industrial Synthesis of Methacrylic Acid
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A prevalent industrial method for synthesizing methacrylic acid starts with acetone

cyanohydrin. The process involves the following key steps:

Acetone is reacted with hydrogen cyanide to produce acetone cyanohydrin.[2][14]

The acetone cyanohydrin is then treated with concentrated sulfuric acid, which converts it to

methacrylamide sulfate.[1][2][14]

This intermediate is subsequently hydrolyzed with water to yield methacrylic acid.[1][14][15]

An alternative route involves the two-stage oxidation of isobutylene or tert-butanol, which first

produces methacrolein, followed by oxidation to methacrylic acid.[1][3]

Determination of pKa by Potentiometric Titration
While specific cited protocols were not available, a general experimental methodology for

determining the pKa of an acid like methacrylic acid using potentiometric titration is as

follows:

Preparation: A standard solution of a strong base (e.g., 0.1 M NaOH) is prepared and

standardized. A solution of methacrylic acid of known concentration (e.g., 0.1 M) is

prepared in deionized water.

Titration Setup: The methacrylic acid solution is placed in a beaker with a magnetic stirrer.

A calibrated pH electrode is immersed in the solution. The standardized NaOH solution is

placed in a burette.

Titration Process: The NaOH solution is added to the methacrylic acid solution in small,

precise increments. After each addition, the solution is stirred to ensure homogeneity, and

the pH is recorded once the reading stabilizes.

Data Analysis: The recorded pH values are plotted against the volume of NaOH added. The

equivalence point (the point of inflection on the titration curve) is determined.

pKa Calculation: The pKa is equal to the pH at the half-equivalence point (the point where

half of the acid has been neutralized by the base).
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NMR spectroscopy can also be utilized to determine pKa values by monitoring the chemical

shifts of specific nuclei as a function of pH.[16][17]

Purification and Inhibitor Removal
For applications requiring high-purity monomer, such as controlled polymerization studies, the

removal of inhibitors is necessary. This can be achieved through methods like extraction or

distillation.[18] Care must be taken during these processes to avoid initiating polymerization.

Visualizations
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Key Reactive Sites

C

H H

C

C C

O O H H H

H

C=C Double Bond
(Polymerization, Michael Addition)

Carboxylic Acid Group
(Esterification)

Click to download full resolution via product page

Caption: 2D structure and key reactive sites of methacrylic acid.
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Industrial Synthesis of Methacrylic Acid
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Caption: Workflow for the industrial synthesis of methacrylic acid.
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Caption: Factors influencing the polymerization of methacrylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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